Cas no 7537-06-6 (2-(3,4-dimethoxy-2-methylphenyl)acetonitrile)

• Product Name: 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile
• CAS No: 7537-06-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 3370944
• PubChem ID: 13697583
• Update Time: 2025-05-21

2-(3,4-dimethoxy-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 3,4-DIMETHOXY-2-METHYL-
• 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile
• 7537-06-6
• GQACBHMLNXXGIO-UHFFFAOYSA-N
• 2-methyl-3,4-dimethoxyphenylacetonitrile
• EN300-189571
• SCHEMBL9786028

• Inchi： 1S/C11H13NO2/c1-8-9(6-7-12)4-5-10(13-2)11(8)14-3/h4-5H,6H2,1-3H3
• InChI Key： GQACBHMLNXXGIO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(CC#N)=C1C)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile

Comprehensive Analysis of 2-(3,4-Dimethoxy-2-methylphenyl)acetonitrile (CAS No. 7537-06-6): Properties, Applications, and Industry Trends

2-(3,4-Dimethoxy-2-methylphenyl)acetonitrile (CAS 7537-06-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This nitrile-functionalized aromatic derivative features a unique dimethoxy-methylphenyl backbone, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure, C₁₁H₁₃NO₂, combines lipophilic and electron-donating properties, which are critical for designing bioactive compounds.

Recent studies highlight the compound's role in developing central nervous system (CNS) therapeutics, aligning with growing interest in neurodegenerative disease research. Researchers are exploring its potential as a precursor for dopamine receptor modulators, a hot topic in Parkinson's disease treatment innovation. The 3,4-dimethoxy moiety is particularly significant, as it mimics natural lignin derivatives, sparking investigations into sustainable biomaterials.

From a synthetic chemistry perspective, 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile serves as a key building block for chiral auxiliaries and asymmetric catalysis systems. Its acetonitrile group allows diverse transformations, including hydrolysis to carboxylic acids or reduction to primary amines. These characteristics make it valuable for high-value pharmaceutical intermediates, especially in FDA-approved drug synthesis pathways.

The compound's physicochemical properties warrant discussion. With a molecular weight of 191.23 g/mol, it typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), essential for GMP-compliant manufacturing. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, addressing common chemical degradation concerns.

Industry trends show rising demand for 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile in green chemistry applications. Manufacturers are developing solvent-free synthesis routes using microwave-assisted reactions, reducing environmental impact. This aligns with the EU Green Deal objectives and growing consumer preference for eco-friendly production methods. Patent analysis reveals a 40% increase in filings involving this compound since 2020, particularly for non-opioid analgesics and cognitive enhancers.

Quality control protocols for CAS 7537-06-6 emphasize ICH Q3D elemental impurity guidelines. Advanced purification techniques like preparative chromatography ensure compliance with pharmacopeial standards. Analytical challenges, such as distinguishing positional isomers of the dimethoxy-methyl groups, are addressed through 2D NMR and crystallography studies.

Emerging applications include organic electronic materials, where the compound's electron-rich aromatic system contributes to charge transport layers in OLED devices. Materials scientists are investigating its derivatives for flexible electronics – a sector projected to grow at 12% CAGR through 2030. This diversification beyond pharmaceuticals demonstrates the molecule's cross-industry utility.

For researchers sourcing 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile, considerations include supplier qualification per ISO 9001 standards and batch-to-batch consistency. Technical inquiries frequently address scaling-up challenges, particularly in controlling exothermic reactions during large-scale nitrile synthesis. Best practices recommend design of experiments (DoE) approaches to optimize yield and purity.

The compound's safety profile requires standard laboratory precautions, including PPE compliance and fume hood use. While not classified as hazardous under GHS standards, proper handling of nitrile-containing compounds remains essential. Environmental fate studies show ready biodegradability under OECD 301 test conditions, supporting its sustainability credentials.

Future research directions may explore enzymatic resolution of its chiral derivatives or incorporation into metal-organic frameworks (MOFs). The growing precision medicine sector could leverage its structural features for personalized therapeutics. As AI-assisted drug discovery accelerates, compounds like 2-(3,4-dimethoxy-2-methylphenyl)acetonitrile gain importance in virtual screening libraries due to their privileged scaffolds.